Cas no 1021257-48-6 (3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine)

• Product Name: 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine
• CAS No: 1021257-48-6
• MF: C₂₁H₂₁ClN₄O₃S
• MW: 444.934442281723
• CID: 6275022
• PubChem ID: 25840252
• Update Time: 2025-07-19

3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine
• VU0634464-1
• 3-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-6-(2-methoxyphenyl)pyridazine
• 1021257-48-6
• AKOS024496511
• F5089-1499
• 3-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-6-(2-methoxyphenyl)pyridazine

• Inchi： 1S/C21H21ClN4O3S/c1-29-19-8-4-2-6-16(19)18-10-11-21(24-23-18)25-12-14-26(15-13-25)30(27,28)20-9-5-3-7-17(20)22/h2-11H,12-15H2,1H3
• InChI Key： JRZWOVUUDRCXCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N1CCN(C2=CC=C(C3C=CC=CC=3OC)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 444.1022894g/mol
• Monoisotopic Mass: 444.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine

Introduction to Compound with CAS No. 1021257-48-6 and Product Name: 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine

The compound with the CAS number 1021257-48-6 and the product name 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a piperazine ring and a pyridazine core, combined with functional groups such as a 2-chlorobenzenesulfonyl moiety and a 2-methoxyphenyl group, contributes to its unique chemical properties and biological activities.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. These compounds often exhibit a wide range of biological activities, making them valuable candidates for further investigation. The 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine structure is no exception. Its molecular architecture suggests potential interactions with various biological targets, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The piperazine ring, in particular, is a common pharmacophore found in many drugs due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is linked to a sulfonyl group derived from 2-chlorobenzene, which may enhance its binding affinity and selectivity. Additionally, the pyridazine core provides another site for interaction with biological targets, further expanding its potential therapeutic applications.

Recent studies have highlighted the importance of 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine in the development of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The compound's ability to modulate various biological pathways makes it an attractive candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 2-chlorobenzenesulfonyl group into the piperazine ring is particularly critical, as it significantly influences the compound's biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

From a computational chemistry perspective, the 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine molecule has been subjected to extensive molecular modeling studies. These studies aim to elucidate its binding interactions with potential biological targets at an atomic level. The results suggest that this compound may interact with proteins involved in various cellular processes, including signal transduction and enzyme inhibition.

The pharmacological profile of this compound is still under investigation, but preliminary data indicate that it may exhibit potent activity against certain disease-related targets. For instance, it has shown promise in preclinical studies as a potential inhibitor of enzymes involved in cancer progression. The presence of multiple functional groups in its structure allows for fine-tuning of its pharmacological properties through structural modifications.

In conclusion, the compound with CAS number 1021257-48-6 and product name 3-[4-(2-chlorobenzenesulfonyl)piperazin-1-yl]-6-(2-methoxyphenyl)pyridazine represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in the development of novel drugs in the coming years.